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Compound of Interest

Compound Name: ML202

Cat. No.: B15578613 Get Quote

Essential Safety and Handling Guide for ML202
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for ML202, a potent

activator of pyruvate kinase M2 (PKM2). Adherence to these procedures is essential to ensure

a safe laboratory environment and the integrity of your research.

Chemical and Safety Data
A comprehensive summary of the key quantitative and safety data for ML202 is provided in the

table below for easy reference.
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Property Value Reference

Chemical Name

4,6-Dihydro-6-[(3-

methoxyphenyl)methyl]-4-

methyl-2-(methylsulfinyl)-5H-

thieno[2',3':4,5]pyrrolo[2,3-

d]pyridazin-5-one

CAS Number 1221186-52-2 [1]

Molecular Formula C18H17N3O3S2

Molecular Weight 387.48 g/mol

Purity ≥98% (HPLC)

Appearance Crystalline solid

Storage Temperature +4°C

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months
[2]

Biological Activity

Potent activator of pyruvate

kinase M2 (PKM2) with an

IC50 of 73 nM. Exhibits little to

no activity against PKM1, PKL,

and PKR isoforms.

Personal Protective Equipment (PPE)
When handling ML202, the following personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Skin and Body Protection: A laboratory coat is essential. Ensure it is clean and fully buttoned.
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Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, a

respirator may be necessary.

Operational Plan: Handling and Experimental
Protocol
Strict adherence to the following protocol is crucial for the safe handling and use of ML202 in a

laboratory setting.

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is donned correctly.
Conduct all weighing and initial dilutions of solid ML202 in a chemical fume hood to prevent
inhalation of any airborne particles.
Use a dedicated and calibrated analytical balance.
Clean the balance and surrounding area thoroughly after use.

2. Solution Preparation:

Prepare stock solutions of ML202 in a fume hood.
Consult relevant literature for appropriate solvents.
Cap vials tightly and label them clearly with the compound name, concentration, date, and
your initials.
Store stock solutions as recommended: -20°C for short-term (up to 1 month) or -80°C for
long-term storage (up to 6 months) to maintain stability.[2]

3. Experimental Use:

When adding ML202 to cell cultures or biochemical assays, work in a biological safety
cabinet to maintain sterility and prevent contamination.
Avoid direct contact with the compound and solutions containing it.
After use, decontaminate all work surfaces with an appropriate cleaning agent.

Disposal Plan
Proper disposal of ML202 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Solid Waste:

Collect any unused solid ML202 in a clearly labeled, sealed container designated for

chemical waste.

Contaminated consumables such as weighing paper, pipette tips, and microfuge tubes

should also be disposed of in this container.

Liquid Waste:

Dispose of unused solutions containing ML202 in a designated hazardous chemical waste

container.

Do not pour solutions containing ML202 down the drain.

General Disposal Guidelines:

All waste must be disposed of in accordance with local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on chemical waste disposal procedures.

ML202 Signaling Pathway
The following diagram illustrates the mechanism of action of ML202 as an allosteric activator of

pyruvate kinase M2 (PKM2) in the glycolysis pathway.
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Mechanism of ML202 Action on PKM2
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Caption: ML202 promotes the tetramerization of inactive PKM2 dimers into their active form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

